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Compound of Interest

Compound Name: L-Allono-1,4-lactone

Cat. No.: B117819

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of L-Allono-1,4-lactone, a biochemical used in proteomics research.[1] While specific
safety data sheets for L-Allono-1,4-lactone are not readily available, data from structurally
similar and non-hazardous lactones, such as Gluconolactone and L-Mannono-1,4-lactone, can
provide guidance on safe handling and disposal practices.[2][3][4]

Chemical and Physical Properties

Understanding the properties of L-Allono-1,4-lactone is the first step in safe handling. The
following table summarizes key quantitative data for L-Allono-1,4-lactone and a related, well-
documented compound, Gluconolactone.
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Gluconolactone (D-

Property L-Allono-1,4-lactone
Glucono-d-lactone)
CAS Number 78184-43-7[1][5] 90-80-2[2][3]
Molecular Formula CeH1006[1][5] CeH1006[3]
Molecular Weight 178.14 g/mol [1][5] 178.14 g/mol [3]
Not specified; likely a white ] ) )
Appearance ] White crystalline solid[3]
solid
Melting Point Not specified 155°C / 311°F[3]
N Not specified; likely soluble in )
Solubility Soluble in water[6]
water
pH Not specified 2.5-3.6[3]

Experimental Protocols: Disposal Procedures

The following step-by-step protocol outlines the recommended procedure for the disposal of L-
Allono-1,4-lactone. This protocol is based on best practices for non-hazardous chemical
waste disposal.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and
nitrile gloves.[7]

2. Spill Management:

 In case of a spill, avoid dust formation.[4]

o For small spills, gently sweep the solid material into a designated waste container.

o For larger spills, cover with an inert absorbent material and then collect for disposal.

o Ensure adequate ventilation in the spill area.[3]
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3. Waste Collection and Storage:
e Collect waste L-Allono-1,4-lactone in a clearly labeled, sealed container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[3]

4. Disposal Method:

o Dispose of the chemical waste in accordance with all applicable federal, state, and local
environmental regulations.

e Do not dispose of down the drain unless explicitly permitted by local ordinances for non-
hazardous materials.[2]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

5. Decontamination:
e Thoroughly wash hands with soap and water after handling the chemical.[2]

o Clean any contaminated surfaces with an appropriate solvent and then wash with soap and
water.

Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of L-Allono-1,4-lactone.
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Disposal decision workflow for L-Allono-1,4-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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